N-(4-fluorophenyl)-1-propyl-4-piperidinamine

• IUPAC Name: N-(4-fluorophenyl)-1-propylpiperidin-4-amine
• InChI: InChI=1S/C14H21FN2/c1-2-9-17-10-7-14(8-11-17)16-13-5-3-12(15)4-6-13/h3-6,14,16H,2,7-11H2,1H3
• InChI Key: KWRXMYLSVLALCP-UHFFFAOYSA-N
• Canonical SMILES: CCCN1CCC(CC1)NC2=CC=C(C=C2)F
• Molecular Formula: C14H21FN2
• Molecular Weight: 236.33 g/mol

Description

N-(4-fluorophenyl)-1-propyl-4-piperidinamine, also known as 4F-PPP, is a synthetic designer drug that belongs to the class of piperidine derivatives. It was first synthesized in 2010 and has gained popularity in the research community due to its unique chemical structure and potential therapeutic applications.

Mechanism of Action

The mechanism of action of N-(4-fluorophenyl)-1-propyl-4-piperidinamine involves its ability to bind to the dopamine transporter and inhibit the reuptake of dopamine. This results in an increase in dopamine levels in the brain, which can have both therapeutic and psychoactive effects.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are still being studied. However, it has been shown to have stimulant and psychoactive effects similar to other piperidine derivatives such as MDPV and alpha-PVP. It has also been found to have analgesic properties, which may be due to its ability to inhibit the reuptake of norepinephrine and serotonin.

Advantages and Limitations for Lab Experiments

One advantage of N-(4-fluorophenyl)-1-propyl-4-piperidinamine is its high affinity for the dopamine transporter, which makes it a useful tool for studying dopamine-related disorders. However, its psychoactive effects also make it a potential drug of abuse, which may limit its use in certain experiments. Additionally, the long-term effects of this compound on the brain and body are still largely unknown, which may limit its use in clinical research.

Future Directions

There are several future directions for research on N-(4-fluorophenyl)-1-propyl-4-piperidinamine. One area of interest is its potential therapeutic applications for dopamine-related disorders such as Parkinson's disease and ADHD. Additionally, further studies are needed to fully understand the biochemical and physiological effects of this compound, as well as its long-term effects on the brain and body. Finally, research on the potential risks and harms associated with this compound use is needed to inform public health policies and harm reduction strategies.

Synthesis Methods

The synthesis of N-(4-fluorophenyl)-1-propyl-4-piperidinamine involves the reaction of 4-fluoroaniline with 1-bromopropane to form N-(4-fluorophenyl)-1-propylamine. This intermediate is then reacted with piperidine to yield the final product, this compound.

Scientific Research Applications

N-(4-fluorophenyl)-1-propyl-4-piperidinamine has been extensively studied in the field of neuroscience and pharmacology. It has been shown to exhibit high affinity for the dopamine transporter, which makes it a potential candidate for the treatment of dopamine-related disorders such as Parkinson's disease and attention deficit hyperactivity disorder (ADHD). Additionally, this compound has been found to have analgesic properties, making it a potential candidate for the treatment of chronic pain.